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Compound of Interest
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2,2-Dimethyltetrahydropyran-4-

one

CAS No.: 1194-16-7

Cat. No.: B073780

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 2,2-
Dimethyltetrahydropyran-4-one (CAS No. 1194-16-7), a heterocyclic ketone of interest in

organic synthesis and medicinal chemistry. This document outlines the expected spectral

characteristics based on available data and spectroscopic principles, details general

experimental protocols for acquiring such data, and presents a logical workflow for the spectral

analysis of this compound.

Core Spectral Data
The spectral data for 2,2-Dimethyltetrahydropyran-4-one are summarized below. It is

important to note that while some experimental data, such as the infrared absorption of the

carbonyl group, is documented, detailed experimental ¹H NMR, ¹³C NMR, and mass

spectrometry fragmentation data are not widely available in the public domain. The NMR and
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mass spectral data presented here are therefore predicted based on the known structure of the

molecule and general spectroscopic principles.

Table 1: General Properties of 2,2-Dimethyltetrahydropyran-4-one

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Table 2: Predicted ¹H NMR Spectral Data for 2,2-Dimethyltetrahydropyran-4-one

Solvent: CDCl₃, Reference: TMS (δ 0.00 ppm)
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Table 3: Predicted ¹³C NMR Spectral Data for 2,2-Dimethyltetrahydropyran-4-one

Solvent: CDCl₃
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Table 4: Infrared (IR) Spectral Data for 2,2-Dimethyltetrahydropyran-4-one
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Table 5: Predicted Mass Spectrometry Data for 2,2-Dimethyltetrahydropyran-4-one
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Experimental Protocols
The following are generalized experimental protocols for the acquisition of spectral data for a

liquid organic compound such as 2,2-Dimethyltetrahydropyran-4-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: A sample of approximately 5-10 mg of 2,2-Dimethyltetrahydropyran-
4-one is dissolved in about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in

a clean, dry NMR tube. A small amount of tetramethylsilane (TMS) is added as an internal

standard (δ 0.00 ppm).

¹H NMR Acquisition: The ¹H NMR spectrum is acquired on a 300 or 500 MHz spectrometer.

Standard acquisition parameters include a 30-degree pulse angle, an acquisition time of 2-4

seconds, and a relaxation delay of 1-2 seconds. Typically, 8 to 16 scans are co-added to

improve the signal-to-noise ratio.

¹³C NMR Acquisition: The ¹³C NMR spectrum is acquired on the same instrument, typically at

a frequency of 75 or 125 MHz. A proton-decoupled pulse sequence is used to simplify the

spectrum to single lines for each unique carbon atom. A larger number of scans (typically

several hundred to thousands) and a longer relaxation delay (2-5 seconds) are required due

to the lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus.

Fourier-Transform Infrared (FT-IR) Spectroscopy
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Sample Preparation: For a liquid sample, a thin film is prepared by placing a drop of 2,2-
Dimethyltetrahydropyran-4-one between two polished salt plates (e.g., NaCl or KBr).

Data Acquisition: The FT-IR spectrum is recorded, typically in the range of 4000-400 cm⁻¹. A

background spectrum of the clean salt plates is recorded first and automatically subtracted

from the sample spectrum. Typically, 16 to 32 scans are co-added and averaged to obtain a

high-quality spectrum.

Mass Spectrometry (MS)
Sample Introduction: The sample is introduced into the mass spectrometer, typically via

direct injection or through a gas chromatograph (GC-MS) for separation from any impurities.

Ionization: Electron ionization (EI) at 70 eV is a common method for generating the

molecular ion and fragment ions.

Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: The abundance of each ion is measured by a detector, and the data is presented

as a mass spectrum, which is a plot of relative intensity versus m/z.

Experimental Workflow
The following diagram illustrates a typical workflow for the comprehensive spectral analysis of

an organic compound like 2,2-Dimethyltetrahydropyran-4-one.
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Click to download full resolution via product page

Caption: Workflow for the spectral analysis of 2,2-Dimethyltetrahydropyran-4-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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